Glycidol
Glycidol
Slightly viscous, colorless and odorless liquid cyclic ether. Glycidol is used as a stabilizer for natural oils and vinyl polymers, as an alkylating agent, a sterilant, a demulsifier, a dye-leveling agent and it is also used as an intermediate in the synthesis of glycerol, glycidyl ethers and amines. Exposure to Glycidol irritates the skin, eyes, and mucous membranes and depresses the central nervous system in humans. Glycidol induces mutations in human lymphocytes and is reasonably anticipated to be a human carcinogen. (NCI05)
Glycidol is an odorless clear colorless liquid. (NTP, 1992)
Glycidol is an epoxide and a primary alcohol. It derives from a 1,2-epoxypropane.
Glycidol is an odorless clear colorless liquid. (NTP, 1992)
Glycidol is an epoxide and a primary alcohol. It derives from a 1,2-epoxypropane.
Brand Name:
Vulcanchem
CAS No.:
556-52-5
VCID:
VC0123203
InChI:
InChI=1S/C3H6O2/c4-1-3-2-5-3/h3-4H,1-2H2
SMILES:
C1C(O1)CO
Molecular Formula:
C3H6O2
Molecular Weight:
74.08 g/mol
Glycidol
CAS No.: 556-52-5
Reference Standards
VCID: VC0123203
Molecular Formula: C3H6O2
Molecular Weight: 74.08 g/mol
| CAS No. | 556-52-5 |
|---|---|
| Product Name | Glycidol |
| Molecular Formula | C3H6O2 |
| Molecular Weight | 74.08 g/mol |
| IUPAC Name | oxiran-2-ylmethanol |
| Standard InChI | InChI=1S/C3H6O2/c4-1-3-2-5-3/h3-4H,1-2H2 |
| Standard InChIKey | CTKINSOISVBQLD-UHFFFAOYSA-N |
| SMILES | C1C(O1)CO |
| Canonical SMILES | C1C(O1)CO |
| Boiling Point | 333 °F at 760 mm Hg (with decomposition) (NTP, 1992) 167 °C decomposes; 66 °C at 2.5 mm Hg 320°F (decomposes) 320°F (Decomposes) |
| Colorform | Colorless, slightly viscous liquid Colorless liquid |
| Density | 1.1143 at 77 °F (NTP, 1992) 1.143 g/cu cm at 25 °C Relative density (water = 1): 1.1 1.12 |
| Flash Point | 162 °F (NTP, 1992) 73 °C (closed cup) 72 °C c.c. 162°F |
| Melting Point | -49 °F (NTP, 1992) -45 °C -49°F |
| Physical Description | Glycidol is an odorless clear colorless liquid. (NTP, 1992) COLOURLESS SLIGHTLY VISCOUS LIQUID. Colorless, odorless liquid. Colorless liquid. |
| Description | Slightly viscous, colorless and odorless liquid cyclic ether. Glycidol is used as a stabilizer for natural oils and vinyl polymers, as an alkylating agent, a sterilant, a demulsifier, a dye-leveling agent and it is also used as an intermediate in the synthesis of glycerol, glycidyl ethers and amines. Exposure to Glycidol irritates the skin, eyes, and mucous membranes and depresses the central nervous system in humans. Glycidol induces mutations in human lymphocytes and is reasonably anticipated to be a human carcinogen. (NCI05) Glycidol is an odorless clear colorless liquid. (NTP, 1992) Glycidol is an epoxide and a primary alcohol. It derives from a 1,2-epoxypropane. |
| Solubility | greater than or equal to 100 mg/mL at 64° F (NTP, 1992) 13.50 M Soluble in water, alcohol, and ether Miscible with water /1.0X10+6 mg/L/ Solubility in water: miscible Miscible |
| Synonyms | 2-Oxiranemethanol; 2,3-Epoxy-1-propanol; Oxiranemethanol; (RS)-Glycidol; (+/-)-2,3-Epoxy-1-propanol; (+/-)-Glycidol;1-Hydroxy-2,3-epoxypropane; 2-(Hydroxymethyl)oxirane; Epihydrin Alcohol; Epiol OH; Glycide; Glycidyl Alcohol; NSC 46096; Oxiran-2-ylme |
| Vapor Density | 2.15 (NTP, 1992) (Relative to Air) 2.15 (Air = 1) Relative vapor density (air = 1): 2.15 2.15 |
| Vapor Pressure | 0.9 mm Hg at 77 °F ; 2.5 mm Hg at 151° F (NTP, 1992) 5.59 mm Hg at 25 °C (est) Vapor pressure, Pa at 25 °C: 120 0.9 mmHg (77°F): 0.9 mmHg |
| PubChem Compound | 11164 |
| Last Modified | Nov 11 2021 |
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